(1R)-3,4,8-trihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.01,10.02,7]hexadeca-2,4,6-trien-15-one

• Molecular Formula: C20H26O5
• Molecular Weight: 346.4 g/mol
• IUPAC Name: (1R)-3,4,8-trihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
• InChI: InChI=1S/C20H26O5/c1-9(2)10-8-11-12(15(23)13(10)21)20-7-5-6-19(3,4)17(20)16(14(11)22)25-18(20)24/h8-9,14,16-17,21-23H,5-7H2,1-4H3/t14?,16?,17?,20-/m0/s1
• InChI Key: LCAZOMIGFDQMNC-PHQZTZODSA-N
• Isomeric SMILES: CC(C)C1=C(C(=C2C(=C1)C(C3C4[C@@]2(CCCC4(C)C)C(=O)O3)O)O)O
• Canonical SMILES: CC(C)C1=C(C(=C2C(=C1)C(C3C4C2(CCCC4(C)C)C(=O)O3)O)O)O

Description

This compound is a complex oxygenated polycyclic triterpenoid derivative characterized by a tetracyclic framework with a fused oxa-ring (16-oxatetracyclo structure). Its stereochemistry at the 1R position, hydroxyl groups at positions 3, 4, and 8, and a propan-2-yl substituent contribute to its unique physicochemical and bioactive properties.

Structural elucidation of similar triterpenoids typically employs advanced spectroscopic techniques such as ¹H-NMR, ¹³C-NMR, and UV spectroscopy, as demonstrated in studies isolating Zygocaperoside and Isorhamnetin-3-O-glycoside from Zygophyllum fabago roots . These methods confirm stereochemical assignments and functional group positioning, which are critical for differentiating structurally analogous compounds.

Comparison with Similar Compounds

The compound’s structural complexity necessitates comparisons with other oxygenated triterpenoids and polycyclic ethers. Below is a detailed analysis of its distinguishing features relative to analogous molecules:

Structural and Functional Group Comparisons

Compound Name	Core Structure	Functional Groups	Key Substituents	Bioactivity
(1R)-3,4,8-Trihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[...]-15-one	Tetracyclic + oxa-ring	3 hydroxyls, ketone, dimethyl, isopropyl	11,11-dimethyl; 5-propan-2-yl	Hypothesized anti-inflammatory, cytotoxic
Zygocaperoside	Triterpenoid saponin	Multiple hydroxyls, glycosidic linkage	Sugar moieties at C-3	Antioxidant, antimicrobial
Isorhamnetin-3-O-glycoside	Flavonoid glycoside	Methoxy, hydroxyl, O-glycoside	Glucose/rhamnose at C-3	Anti-diabetic, hepatoprotective
Betulinic Acid	Pentacyclic triterpenoid	Carboxylic acid, hydroxyls	Lupane skeleton	Anticancer, anti-HIV

Key Observations :

• Oxa-Ring vs. Sugar Moieties : Unlike Zygocaperoside or Isorhamnetin derivatives, the target compound lacks glycosidic linkages but features a rare 16-oxa ring, which may enhance metabolic stability compared to hydrolytically labile glycosides .
• Steric Effects: The 11,11-dimethyl and 5-propan-2-yl groups introduce steric hindrance absent in simpler triterpenoids, possibly modulating bioavailability.

Spectroscopic Differentiation

The compound’s ¹H-NMR profile would show signals for:

• Three hydroxyl protons (δ 4.5–5.5 ppm, broad singlets).
• Isopropyl methyl groups (δ 1.0–1.2 ppm, doublet).
• Oxa-ring protons (δ 3.5–4.0 ppm, multiplet).

In contrast, Zygocaperoside’s NMR spectra display anomeric proton signals (δ 4.8–5.5 ppm) from its sugar units, while betulinic acid exhibits a C-28 carboxylic acid proton (δ 10–12 ppm) .

Bioactivity and Pharmacological Potential

• Zygocaperoside: Exhibits radical scavenging activity (IC₅₀ = 12 µM in DPPH assay) due to phenolic hydroxyls .
• Betulinic Acid: Shows cytotoxic effects against melanoma cells (IC₅₀ = 2.5 µg/mL) via mitochondrial apoptosis.
• Target Compound : The 3,4,8-trihydroxy groups may confer stronger antioxidant capacity than Zygocaperoside, while the oxa-ring could improve membrane permeability.

Q & A

Q. What are the key structural characterization techniques for this compound, and how are they applied experimentally?

• Methodological Answer : X-ray crystallography is the gold standard for resolving complex stereochemistry and bond configurations. Single-crystal samples are mounted on a diffractometer, and data collection involves measuring Bragg angles and intensities. Software like SHELX refines the structure using Fourier transforms to generate electron density maps . Complementary techniques like NMR (e.g., $^1$H/$^{13}$C) and high-resolution mass spectrometry (HRMS) validate molecular weight and functional groups. For hydroxyl groups, IR spectroscopy identifies O-H stretching vibrations (~3200–3600 cm$^{-1}$).

Q. What synthetic routes are commonly employed for this tetracyclic compound?

• Methodological Answer : Multi-step synthesis typically begins with a diterpene or steroid-like backbone. Key steps include:

• Cyclization : Acid-catalyzed intramolecular aldol condensation to form the tetracyclic core.
• Functionalization : Selective oxidation (e.g., Jones oxidation) to introduce ketone groups, followed by hydroxylation using Sharpless asymmetric epoxidation or enzymatic methods .
• Protection/Deprotection : Temporary masking of hydroxyls with silyl ethers (e.g., TBSCl) to prevent side reactions.

Q. How are purity and stability assessed during isolation?

• Methodological Answer :

• Chromatography : Preparative HPLC with C18 columns (gradient: 10–90% acetonitrile/water) isolates the compound. Purity >95% is confirmed via analytical HPLC (retention time consistency).
• Stability Tests : Accelerated degradation studies (40°C/75% RH for 4 weeks) monitor decomposition by TLC or LC-MS. Antioxidants (e.g., BHT) are added if oxidation is observed .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data (e.g., NMR vs. X-ray)?

• Methodological Answer : Discrepancies often arise from dynamic effects (e.g., conformational flexibility in solution vs. solid state). Strategies include:

• Variable-Temperature NMR : To identify coalescence points for exchanging protons.
• DFT Calculations : Compare computed NMR chemical shifts (Gaussian09) with experimental data to validate static vs. dynamic structures .
• Supplementary Techniques : Use NOESY/ROESY to confirm spatial proximities conflicting with X-ray data .

Q. What strategies optimize stereochemical outcomes in synthetic steps?

• Methodological Answer :

• Chiral Auxiliaries : Evans oxazolidinones direct asymmetric alkylation at C5.
• Catalytic Asymmetric Synthesis : Organocatalysts (e.g., proline derivatives) enforce enantioselectivity during cycloadditions.
• Crystallization-Induced Dynamic Resolution : Racemic mixtures are equilibrated under conditions favoring crystallization of one enantiomer .

Q. How can computational modeling enhance reaction pathway predictions?

• Methodological Answer :

• Transition State Analysis : DFT (B3LYP/6-31G*) identifies energy barriers for competing pathways (e.g., keto-enol tautomerization).
• Machine Learning : Train models on existing reaction databases to predict regioselectivity in electrophilic substitutions. COMSOL Multiphysics integrates AI for real-time optimization of reaction parameters (e.g., temperature, solvent polarity) .

Q. What frameworks guide hypothesis-driven research on bioactivity mechanisms?

• Methodological Answer : Link studies to established theories (e.g., lock-and-key enzyme inhibition or allosteric modulation). For example:

• Molecular Docking : AutoDock Vina screens binding affinities to cyclooxygenase-2 (COX-2) using the compound’s crystal structure.
• Kinetic Assays : Measure IC$_{50}$ values under varied substrate concentrations to distinguish competitive vs. non-competitive inhibition .

Q. Which advanced purification techniques address co-eluting impurities?

• Methodological Answer :

• Chiral Stationary Phases : Use cellulose-based columns (e.g., Chiralpak IA) for enantiomer separation.
• Countercurrent Chromatography (CCC) : Solvent systems (e.g., hexane/ethyl acetate/methanol/water) exploit partition coefficients without irreversible adsorption .